5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(2-methoxyethylamino)-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C13H13N3O2S/c1-17-7-6-15-13-11(9-14)16-12(18-13)5-4-10-3-2-8-19-10/h2-5,8,15H,6-7H2,1H3/b5-4+
• InChI Key: LISSVMVPXCKFKZ-SNAWJCMRSA-N
• Canonical SMILES: COCCNC1=C(N=C(O1)C=CC2=CC=CS2)C#N
• Isomeric SMILES: COCCNC1=C(N=C(O1)/C=C/C2=CC=CS2)C#N
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol

Description

5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxazole derivatives and has been extensively studied for its biological activities, including its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile have been extensively studied in scientific research. This compound has been shown to exhibit anti-inflammatory and anti-oxidant properties, which can help to reduce oxidative stress and inflammation in the body. It has also been shown to exhibit anti-cancer properties, which can help to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile in lab experiments include its potential therapeutic applications and its well-studied mechanism of action. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its effects.

Future Directions

There are several future directions for the study of 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile. These include further studies on its potential therapeutic applications, its mechanism of action, and its toxicity. Additionally, there is a need for further studies on the optimal dosage and administration of this compound in order to maximize its therapeutic effects. Finally, there is a need for studies on the potential interactions of this compound with other drugs and compounds in order to fully understand its effects.
In conclusion, 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its mechanism of action, physiological effects, and potential limitations have been extensively studied, and there are several future directions for the study of this compound.

Synthesis Methods

The synthesis of 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile involves the reaction of 2-(2-thienyl)acetonitrile and 2-bromoethyl methyl ether in the presence of sodium hydride. The reaction mixture is then heated, and the resulting product is purified through column chromatography.

Scientific Research Applications

The potential therapeutic applications of 5-[(2-methoxyethyl)amino]-2-[2-(2-thienyl)vinyl]-1,3-oxazole-4-carbonitrile have been extensively studied in scientific research. This compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.